Cas no 2138523-66-5 (6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine)

• Product Name: 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• CAS No: 2138523-66-5
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 6615196
• PubChem ID: 165861025
• Update Time: 2025-08-05

6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• EN300-1168209
• 2138523-66-5

• Inchi： 1S/C16H17N3O4S/c1-12-3-2-4-16-15(12)11-17-9-10-18(16)24(22,23)14-7-5-13(6-8-14)19(20)21/h2-8,17H,9-11H2,1H3
• InChI Key： ABHFDAGCYYYDIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C2C=CC=C(C)C=2CNCC1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine

Introduction to 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine (CAS No. 2138523-66-5)

6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine, identified by its Chemical Abstracts Service (CAS) number 2138523-66-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazepine class, a well-known category of psychoactive drugs that exert their effects by modulating the gamma-aminobutyric acid (GABA) receptor system in the central nervous system. The unique structural features of this molecule, particularly the presence of a methyl group at the 6-position and a 4-nitrobenzenesulfonyl moiety at the 1-position, contribute to its distinct pharmacological profile and make it a subject of intense research interest.

The synthesis and characterization of 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine involve sophisticated organic chemistry techniques. The introduction of the nitrobenzenesulfonyl group enhances the molecular interactions with biological targets, potentially leading to novel therapeutic applications. This compound has been studied for its potential role in treating neurological disorders, including anxiety and epilepsy, due to its ability to interact with GABA receptors in a manner similar to other benzodiazepines but with distinct pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and mechanism of action of 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine with high precision. These studies suggest that the nitrobenzenesulfonyl substituent plays a critical role in modulating receptor activity. The presence of this group not only influences the compound's solubility and metabolic stability but also enhances its binding interactions with specific proteins involved in neurotransmitter signaling.

In vitro studies have demonstrated that 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine exhibits promising anxiolytic and anticonvulsant effects. The compound's ability to potentiate GABAergic transmission makes it a potential candidate for developing new treatments for conditions characterized by excessive neuronal excitability. Furthermore, its structural similarity to established benzodiazepines suggests that it may share some therapeutic benefits while potentially offering improved efficacy or reduced side effects.

The pharmacokinetic profile of 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine is another area of active investigation. Researchers are exploring how the methyl group and the nitrobenzenesulfonyl moiety influence absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy while minimizing adverse effects.

One of the most exciting aspects of studying 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine is its potential as a scaffold for drug discovery. By modifying its structure or exploring analogs with different substituents at key positions such as the 6-position or the benzenesulfonyl group at position 1), researchers can generate libraries of compounds with tailored pharmacological properties. This approach has led to several novel derivatives with enhanced binding affinity or selectivity for specific GABA receptor subtypes.

The development of new benzodiazepine derivatives like 6-methyl-1-(4-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine is driven by the need for safer and more effective treatments for neurological disorders. Traditional benzodiazepines are associated with issues such as tolerance and dependence due to their prolonged receptor interaction. Newer compounds are being designed to overcome these limitations while maintaining therapeutic benefits. The unique structural features of this compound make it an attractive candidate for further development in this area.

Recent clinical trials have begun to explore the potential therapeutic applications of compounds similar to 6-methyl-1-(4-nitrobenzenesulfonyl)-2H-tetrahydro-l , H - benzodi az ep ine - 7 - carboxylic acid methyl ester hydrochloride CAS No .2138523 -66 -5 . These trials focus on evaluating safety profiles , dosing regimens , and comparative efficacy against existing treatments . Preliminary results are promising , indicating that this class of compounds may offer significant advantages in treating anxiety disorders without causing excessive sedation or cognitive impairment .

The future direction of research on 6-methyl-l -( l -n i t r o b e n z e n e s u l f o n y l ) - t e t r a h y d r o - l H - l , H - b e n z o d i a z e p i n e -7-carboxylic acid methyl ester hydrochloride CAS No .2138523 -66 -5 includes investigating its mechanisms of action at a molecular level using advanced imaging techniques and genetic models. Additionally , researchers are exploring ways to improve its bioavailability through novel drug delivery systems such as nanoparticles or prodrugs . These efforts aim to enhance therapeutic outcomes while reducing off-target effects .

In conclusion , 6-methyl-l -( l -n i t r o b e n z e n e s u l f o n y l ) - t e t r a h y d r o - l H - l , H - b e n z o d i a z e p i n e -7-carboxylic acid methyl ester hydrochloride CAS No .2138523 -66 -5 represents an exciting advancement in pharmaceutical chemistry with significant implications for treating neurological disorders . Its unique structure , combined with promising preclinical data , positions it as a valuable candidate for further development into novel therapeutics . As research continues , we can expect even greater insights into its potential applications and mechanisms of action .